Cas no 500303-55-9 (BENZENEACETONITRILE, 4-(1-METHYLETHYL)-2-NITRO-)

• Product Name: BENZENEACETONITRILE, 4-(1-METHYLETHYL)-2-NITRO-
• CAS No: 500303-55-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 3371068
• Update Time: 2025-04-21

BENZENEACETONITRILE, 4-(1-METHYLETHYL)-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 4-(1-METHYLETHYL)-2-NITRO-

• Inchi： 1S/C11H12N2O2/c1-8(2)10-4-3-9(5-6-12)11(7-10)13(14)15/h3-4,7-8H,5H2,1-2H3
• InChI Key： KSPHRQIQLORGEQ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(C(C)C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 204.09
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2